Cas no 7583-91-7 (Pyridinium, 1-amino-3-methyl-, iodide)

• Product Name: Pyridinium, 1-amino-3-methyl-, iodide
• CAS No: 7583-91-7
• MF: C₆H₉IN₂
• MW: 236.053533315659
• CID: 538901
• PubChem ID: 11746615
• Update Time: 2025-04-19

Pyridinium, 1-amino-3-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-amino-3-methyl-, iodide
• 3-methylpyridin-1-ium-1-amine,iodide
• DTXSID80471774
• SCHEMBL3836619
• 7583-91-7

• Inchi： 1S/C6H9N2.HI/c1-6-3-2-4-8(7)5-6;/h2-5H,7H2,1H3;1H/q+1;/p-1
• InChI Key： BPTBUSYOFJZQFD-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 226.9102
• Monoisotopic Mass: 235.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• PSA: 26.18